Cas no 1639939-16-4 (2,3,4,5,6-Pentafluorophenyl 2-[(1R,3R)-1-(acetyloxy)-4-methyl-3-[methyl[(2S,3S)-3-methyl-2-[[[(2R)-1-methyl-2-piperidinyl]carbonyl]amino]-1-oxopentyl]amino]pentyl]-4-thiazolecarboxylate)

• Product Name: 2,3,4,5,6-Pentafluorophenyl 2-[(1R,3R)-1-(acetyloxy)-4-methyl-3-[methyl[(2S,3S)-3-methyl-2-[[[(2R)-1-methyl-2-piperidinyl]carbonyl]amino]-1-oxopentyl]amino]pentyl]-4-thiazolecarboxylate
• CAS No: 1639939-16-4
• MF: C₃₂H₄₁F₅N₄O₆S
• MW: 704.748164892197
• CID: 5688336
• Update Time: 2024-02-03

2,3,4,5,6-Pentafluorophenyl 2-[(1R,3R)-1-(acetyloxy)-4-methyl-3-[methyl[(2S,3S)-3-methyl-2-[[[(2R)-1-methyl-2-piperidinyl]carbonyl]amino]-1-oxopentyl]amino]pentyl]-4-thiazolecarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6-Pentafluorophenyl 2-[(1R,3R)-1-(acetyloxy)-4-methyl-3-[methyl[(2S,3S)-3-methyl-2-[[[(2R)-1-methyl-2-piperidinyl]carbonyl]amino]-1-oxopentyl]amino]pentyl]-4-thiazolecarboxylate

• Inchi： 1S/C32H41F5N4O6S/c1-8-16(4)27(39-29(43)19-11-9-10-12-40(19)6)31(44)41(7)20(15(2)3)13-21(46-17(5)42)30-38-18(14-48-30)32(45)47-28-25(36)23(34)22(33)24(35)26(28)37/h14-16,19-21,27H,8-13H2,1-7H3,(H,39,43)/t16-,19+,20+,21+,27-/m0/s1
• InChI Key： TWKPMSHRLGTEDM-KIRUBFCTSA-N
• SMILES： S1C=C(C(OC2=C(F)C(F)=C(F)C(F)=C2F)=O)N=C1[C@H](OC(C)=O)C[C@@H](N(C)C(=O)[C@@H](NC([C@H]1CCCCN1C)=O)[C@@H](C)CC)C(C)C

Experimental Properties

• Density: 1.289±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 776.0±60.0 °C(Predicted)
• pka: 14.17±0.20(Predicted)